Cas no 2680534-80-7 (8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride)

• Product Name: 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• CAS No: 2680534-80-7
• MF: C₁₀H₁₃BrClNOS
• MW: 310.638319730759
• MDL: MFCD34186730
• CID: 5464538
• PubChem ID: 165943788
• Update Time: 2025-06-28

8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5095373749
• 8-bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride
• 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• MDL： MFCD34186730
• Inchi： 1S/C10H12BrNOS.ClH/c1-14-10-5-7(11)4-9-8(10)6-12-2-3-13-9;/h4-5,12H,2-3,6H2,1H3;1H
• InChI Key： IMRJSGXCDKYTSS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)OCCNC2)SC.Cl

Computed Properties

• Exact Mass: 308.95898 g/mol
• Monoisotopic Mass: 308.95898 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 310.64
• Topological Polar Surface Area: 46.6

Additional information on 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

Introduction to 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2680534-80-7)

8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride, with the CAS number 2680534-80-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the benzoxazepine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent at the 8-position and a methylsulfanyl group at the 6-position, contribute to its unique chemical properties and biological interactions.

The benzoxazepine scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery. Specifically, the 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride has been studied for its potential role in modulating neurological and inflammatory pathways. Recent research has highlighted its efficacy in preclinical models as a potential therapeutic agent for conditions such as anxiety and depression.

In terms of chemical synthesis, the preparation of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromine atom at the 8-position and the methylsulfanyl group at the 6-position are critical steps that influence the overall reactivity and biological activity of the molecule. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacological profile of 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride has been extensively evaluated in various in vitro and in vivo studies. These studies have demonstrated its potential as a serotonin receptor modulator, which is relevant for treating neurological disorders. The presence of the bromine substituent enhances binding affinity to certain serotonin receptors, while the methylsulfanyl group contributes to metabolic stability and bioavailability.

Recent advancements in drug design have led to the exploration of this compound as a lead candidate for further development into novel therapeutic agents. Researchers have focused on optimizing its pharmacokinetic properties and reducing potential side effects through structural modifications. The hydrochloride salt form of this compound improves solubility and bioavailability, making it more suitable for clinical applications.

The synthesis and characterization of 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride have also contributed to our understanding of benzoxazepine chemistry. Detailed spectroscopic analysis and crystallographic studies have provided insights into its molecular structure and interactions with biological targets. These findings are crucial for designing more effective derivatives with improved therapeutic profiles.

In conclusion, 8-Bromo-6-(methylsulfanyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride (CAS No. 2680534-80-7) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. Continued research efforts are expected to yield more insights into its mechanisms of action and potential applications in treating various diseases.